1-(2-Nitro-benzenesulfonyl)-1,2,3,4-tetrahydro-quinoline

• IUPAC Name: 1-(2-nitrophenyl)sulfonyl-3,4-dihydro-2H-quinoline
• InChI: InChI=1S/C15H14N2O4S/c18-17(19)14-9-3-4-10-15(14)22(20,21)16-11-5-7-12-6-1-2-8-13(12)16/h1-4,6,8-10H,5,7,11H2
• InChI Key: QJYQBYCCIMJSSA-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C1)S(=O)(=O)C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C15H14N2O4S
• Molecular Weight: 318.3 g/mol
• Solubility: 10.9 [ug/mL] (The mean of the results at pH 7.4)

Description

1-(2-Nitro-benzenesulfonyl)-1,2,3,4-tetrahydro-quinoline (NBS-THQ) is a sulfonamide-functionalized tetrahydroquinoline derivative characterized by a 2-nitrobenzenesulfonyl group attached to the nitrogen atom of the tetrahydroquinoline (THQ) scaffold. The compound’s structure combines the rigid, aromatic THQ core with an electron-withdrawing nitro group on the benzenesulfonyl moiety, which influences its electronic and steric properties.

Key structural features include:

• Molecular framework: The THQ core provides a partially saturated bicyclic system, enhancing conformational flexibility compared to fully aromatic quinoline.

Preparation Methods

The synthesis of 1-(2-Nitro-benzenesulfonyl)-1,2,3,4-tetrahydro-quinoline typically involves the nucleophilic substitution of 1,2,3,4-tetrahydroquinoline with 2-nitrobenzenesulfonyl chloride. The reaction is carried out under controlled conditions to ensure the selective formation of the desired product. Industrial production methods may involve the use of advanced catalytic systems and optimized reaction conditions to enhance yield and purity .

Chemical Reactions Analysis

Nitro Group Reduction and Subsequent Transformations

The electron-withdrawing nitro group undergoes catalytic hydrogenation to form an amine derivative, enabling downstream functionalization.

Reaction Conditions	Product	Yield	Key Observations	Source
H₂ (1 atm), Pd/C, ethanol, 25°C	1-(2-Amino-benzenesulfonyl)-tetrahydroquinoline	85-92%	Selective reduction without ring hydrogenation
NaBH₄/CuCl₂, methanol, 0°C → RT	Same amine product	78%	Mild conditions preserve sulfonyl group

Reduced amine derivatives participate in cyclization reactions. For example:
$\text{Amine intermediate} \xrightarrow{\text{AcOH, Δ}} \text{Spiro-isoquinoline derivative}$

Nucleophilic Aromatic Substitution (SₙAr)

The nitro group activates the benzenesulfonyl ring for SₙAr reactions with oxygen/nitrogen nucleophiles.

Nucleophile	Conditions	Product	Yield	Notes	Source
KOH (aq)	DMF, 120°C, 12 hr	1-(2-Hydroxy-benzenesulfonyl)-derivative	63%	Competing hydrolysis of sulfonamide observed
Aniline	Et₃N, DCM, reflux, 24 hr	1-(2-Phenylamino-benzenesulfonyl)-analogue	41%	Limited by steric hindrance

Sulfonamide Reactivity

The sulfonyl group participates in base-mediated elimination and nucleophilic substitution.

Key Reactions:

• Base-Induced Elimination :
  $\text{Parent compound} \xrightarrow{\text{KO}^t\text{Bu, DMSO}} \text{Quinoline sulfone}$ (83% yield, )

• Nucleophilic Displacement :
  $\text{Sulfonamide} + \text{RMgX} \xrightarrow{\text{THF, -78°C}} \text{Alkylated derivatives}$ (55-72% yield, )

Cycloaddition and Ring-Opening Reactions

The tetrahydroquinoline core engages in diastereoselective spirocyclization via aza-Michael/Michael cascades:

Substrate	Conditions	Product	dr	Yield	Source
α,β-Unsaturated ketone	DABCO, p-xylene, 30°C, 48 hr	Spiro-tetrahydroquinoline	19:1	71%
2-Benzylidene-1,3-indandione	Same conditions	Complex polycyclic spiro derivative	15:1	68%

Metal-Catalyzed Functionalization

Manganese(I) PN₃ pincer complexes enable borrowing hydrogen reactions for C–N/C–C bond formation:

Alcohol Partner	Conditions	Product	Yield	Selectivity	Source
1-Phenylethanol	Mn catalyst, KH/KOH, 120°C	2-Phenyl-1,2,3,4-tetrahydroquinoline	89%	>20:1
Cyclohexanol	Same conditions	2-Cyclohexyl-substituted derivative	76%	15:1

Comparative Reactivity Table

A comparison with analogous sulfonylated tetrahydroquinolines reveals electronic effects:

Compound	Nitro Reduction Rate (rel.)	SₙAr Reactivity (rel.)	Spirocyclization Yield
1-(4-Methyl-benzenesulfonyl)-analogue	1.0	0.3	52%
1-(2-Nitro-benzenesulfonyl)-derivative	2.4	1.0	71%
1-(4-Nitro-benzenesulfonyl)-isomer	2.1	0.8	63%

Data normalized to 1-(2-Nitro-benzenesulfonyl)-derivative as reference .

Scientific Research Applications

Antibacterial Properties

1-(2-Nitro-benzenesulfonyl)-1,2,3,4-tetrahydro-quinoline has demonstrated significant antibacterial activity against various strains of bacteria, including both Gram-positive and Gram-negative pathogens. Notably, it exhibits bactericidal effects against Staphylococcus aureus and methicillin-resistant Staphylococcus aureus (MRSA) . The mechanism of action involves the generation of reactive oxygen species (ROS), which disrupts bacterial cell membranes and leads to cell death.

Potential Therapeutic Applications

The compound's ability to inhibit bacterial growth suggests potential therapeutic applications in treating infections caused by resistant bacterial strains. Its interaction with biological targets such as enzymes and receptors is an area of active research aimed at elucidating its mechanisms of action and enhancing its therapeutic efficacy.

Synthetic Approaches

The synthesis of 1-(2-Nitro-benzenesulfonyl)-1,2,3,4-tetrahydro-quinoline typically involves several key steps:

• Sulfonylation : The initial step often includes the reaction of quinoline derivatives with benzenesulfonyl chloride under controlled conditions.
• Functionalization : Subsequent steps may involve adding trimethylbenzene groups or other functional groups to modify the compound's properties.

These synthetic routes allow for the creation of various derivatives that can exhibit different biological activities.

Case Studies and Research Findings

Recent studies have highlighted the compound's potential in various applications:

• A study demonstrated that modifications on the tetrahydroquinoline scaffold could significantly impact its interaction profiles with biological targets. This suggests that even minor structural changes can enhance or alter its biological activities.
• Another research effort focused on synthesizing derivatives with enhanced antibacterial properties by modifying the nitro group to amino derivatives through reduction reactions. These derivatives showed improved binding affinities to bacterial targets.

Comparison with Related Compounds

A comparison with structurally similar compounds reveals unique aspects of 1-(2-Nitro-benzenesulfonyl)-1,2,3,4-tetrahydro-quinoline:

Compound Name	Structure Features	Unique Aspects
1-(4-Nitrophenyl)-1,2,3,4-tetrahydro-quinoline	Tetrahydroquinoline with a nitrophenyl group	Known for its antibacterial properties
1-(benzenesulfonyl)-1,2,3,4-tetrahydro-quinoline	Contains a benzenesulfonyl substituent	Exhibits anti-inflammatory activity
1-(methanesulfonyl)-1,2,3,4-tetrahydro-quinoline	Features a methanesulfonyl group	Investigated for potential neuroprotective effects

This table illustrates how different substituents influence the biological activities and applications while retaining the core tetrahydroquinoline structure.

Mechanism of Action

The mechanism of action of 1-(2-Nitro-benzenesulfonyl)-1,2,3,4-tetrahydro-quinoline involves its interaction with specific molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The sulfonyl group can also participate in binding interactions with proteins and enzymes, modulating their activity .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes structurally related N-sulfonyl-THQ derivatives and their distinguishing properties:

Compound Name	Substituent on Benzenesulfonyl	Molecular Weight (g/mol)	Key Properties/Activities	References
1-(2-Nitro-benzenesulfonyl)-THQ	2-Nitro	Not explicitly provided	High electron-withdrawing character; potential for enhanced electrophilic reactivity	—
1-(3,4-Dimethylbenzenesulfonyl)-THQ	3,4-Dimethyl	301.40	Increased lipophilicity (logP ~3.2); used in antimicrobial studies
1-(Phenylsulfonyl)-THQ	None (Phenyl)	273.35	Baseline compound; moderate solubility in polar solvents
1-(4-Chloro-3-isocyanato-benzenesulfonyl)-THQ	4-Chloro-3-isocyanato	348.80	Reactive isocyanate group; used as intermediate for urea/thiourea derivatives
1-Acetyl-THQ	Acetyl (non-sulfonyl)	175.23	Lower molecular weight; liquid state at room temperature

Electronic and Steric Effects

• Electron-withdrawing vs. This effect is critical in medicinal chemistry for modulating metabolic stability .

Biological Activity

1-(2-Nitro-benzenesulfonyl)-1,2,3,4-tetrahydro-quinoline is a compound that has garnered attention due to its potential biological activities. This article reviews its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features a tetrahydroquinoline core modified with a nitro-benzenesulfonyl group. Its molecular formula is $C_{16}H_{16}N_{2}O_{4}S$, with a molecular weight of approximately 336.37 g/mol. The presence of the nitro and sulfonyl groups is crucial for its biological activity.

Antimicrobial Properties

Research has indicated that quinoline derivatives exhibit significant antimicrobial activities. For instance, studies have demonstrated that certain quinoline derivatives can inhibit the growth of various bacterial strains. A derivative similar to 1-(2-Nitro-benzenesulfonyl)-1,2,3,4-tetrahydro-quinoline was evaluated for its antibacterial properties against Gram-positive and Gram-negative bacteria. The minimum inhibitory concentrations (MICs) were found to be in the range of 15.625–125 μM for different strains, showcasing moderate to high efficacy against pathogens like Staphylococcus aureus and Enterococcus faecalis .

Anticancer Activity

The compound has also been investigated for its anticancer potential. In vitro studies indicated that quinoline derivatives can exhibit antiproliferative effects on various cancer cell lines. For example, compounds structurally related to 1-(2-Nitro-benzenesulfonyl)-1,2,3,4-tetrahydro-quinoline were found to inhibit cell proliferation by inducing apoptosis in cancer cells through mechanisms involving the inhibition of sirtuins and other cellular pathways .

The mechanisms by which 1-(2-Nitro-benzenesulfonyl)-1,2,3,4-tetrahydro-quinoline exerts its biological effects are multifaceted:

• Inhibition of Enzymatic Activity : Some derivatives act as inhibitors of enzymes such as cyclooxygenase (COX) and acetylcholinesterase (AChE), which are critical in inflammation and neurotransmission respectively .
• Induction of Apoptosis : The compound may trigger apoptotic pathways in cancer cells by modulating key proteins involved in cell survival and death .

Study on Anticancer Effects

A notable study published in a peer-reviewed journal explored the effects of quinoline derivatives on human cancer cell lines. The results indicated that certain modifications to the quinoline structure enhanced bioavailability and anticancer efficacy. Specifically, derivatives that included the nitro-benzenesulfonyl group showed improved activity against colorectal cancer cells compared to their non-modified counterparts .

Evaluation of Antimicrobial Activity

In another study focusing on antimicrobial properties, researchers synthesized several quinoline derivatives and assessed their effectiveness against clinical isolates of bacteria. The findings revealed that compounds with a similar structure to 1-(2-Nitro-benzenesulfonyl)-1,2,3,4-tetrahydro-quinoline exhibited significant bactericidal effects, particularly against methicillin-resistant Staphylococcus aureus (MRSA) strains .

Data Summary

Activity	Target	Effectiveness	Reference
Antibacterial	Staphylococcus aureus	MIC: 15.625–125 μM
Anticancer	Colorectal cancer cells	Induces apoptosis
Enzyme Inhibition	COX-2	Significant inhibition
Neurotransmission	AChE	Moderate inhibition

Q & A

Basic Research Questions

Q. What are the common synthetic routes for 1-(2-nitro-benzenesulfonyl)-1,2,3,4-tetrahydroquinoline, and how can reaction conditions be optimized?

• Methodological Answer : The compound is typically synthesized via sulfonylation of 1,2,3,4-tetrahydroquinoline using 2-nitrobenzenesulfonyl chloride. Key steps include:

• Reagent Selection : Use anhydrous dichloromethane (DCM) as a solvent and triethylamine (TEA) as a base to neutralize HCl byproducts .
• Temperature Control : Maintain temperatures between 0–5°C during sulfonylation to minimize side reactions.
• Workup : Purify the crude product via column chromatography (silica gel, hexane/ethyl acetate gradient) to isolate the sulfonylated derivative.
  • Optimization : Reaction yields improve with slow addition of sulfonyl chloride and rigorous exclusion of moisture. Kinetic studies using in situ IR or HPLC can monitor reaction progress .

Q. What purification techniques are effective for isolating 1-(2-nitro-benzenesulfonyl)-1,2,3,4-tetrahydroquinoline?

• Methodological Answer :

• Chromatography : Silica gel column chromatography with a 3:1 hexane/ethyl acetate ratio achieves >95% purity. Evidence from supplier catalogs (e.g., Kanto Reagents) confirms this method is standard for tetrahydroquinoline derivatives .
• Recrystallization : Use ethanol/water mixtures for recrystallization to remove polar impurities. Melting point analysis (mp 168–170°C for analogs) verifies purity .

Q. How is the compound characterized structurally, and what spectroscopic data are critical?

• Methodological Answer :

• NMR : $^1H$ NMR (400 MHz, CDCl$_3$) shows characteristic signals: δ 8.0–7.5 (aromatic protons from sulfonyl group), δ 3.5–2.8 (tetrahydroquinoline ring protons).
• Mass Spectrometry : ESI-MS ([M+H]$^+$) confirms molecular weight, with fragmentation patterns matching sulfonamide cleavage.
• X-ray Crystallography : Bond angles (e.g., C–N–S ≈ 115–120°) and dihedral angles between aromatic rings provide structural validation .

Advanced Research Questions

Q. What mechanistic insights explain the cyclization of intermediates during synthesis?

• Methodological Answer : Cyclization proceeds via intramolecular electrophilic aromatic substitution. Key evidence:

• Intermediate Trapping : Isolation of N-(3-chloro-2-hydroxypropyl) intermediates confirms the role of epichlorohydrin in forming tetrahydroquinoline cores .
• Kinetic Isotope Effects : Deuterium labeling at reactive sites (e.g., ortho positions) reveals rate-determining steps.
• DFT Calculations : Predict activation energies for cyclization pathways, validated by experimental yields .

Q. How do structural modifications (e.g., substituents on the tetrahydroquinoline ring) affect biological activity, and how can contradictory data be resolved?

• Methodological Answer :

• SAR Studies : Derivatives with electron-withdrawing groups (e.g., nitro, trifluoromethyl) show enhanced antifungal activity. For example, 5-trifluoromethyl analogs exhibit IC$_{50}$ values <1 μM against Candida spp. .
• Contradictions : Discrepancies in activity may arise from assay conditions (e.g., pH, solvent). Normalize data using positive controls (e.g., fluconazole) and replicate under standardized protocols .

Q. What strategies stabilize 1-(2-nitro-benzenesulfonyl)-1,2,3,4-tetrahydroquinoline under varying pH and temperature conditions?

• Methodological Answer :

• pH Stability : The compound degrades above pH 8 due to sulfonamide hydrolysis. Use buffered solutions (pH 5–7) for long-term storage.
• Thermal Stability : TGA/DSC analysis shows decomposition onset at 150°C. Store at –20°C under inert gas (N$_2$) to prevent oxidation .
• Light Sensitivity : UV-vis spectra indicate photodegradation; amber glassware or light-resistant containers are essential .